SLF1081851 hydrochloride

• Molecular Formula: C21H34ClN3O
• Molecular Weight: 380.0 g/mol
• InChI: InChI=1S/C21H33N3O.ClH/c1-2-3-4-5-6-7-8-9-11-18-13-15-19(16-14-18)21-23-20(25-24-21)12-10-17-22;/h13-16H,2-12,17,22H2,1H3;1H
• InChIKey: ZJJXKBLUUGLWDW-UHFFFAOYSA-N

SLF1081851 Hydrochloride: First-in-Class Spns2 Inhibitor

SLF1081851 hydrochloride (CAS 2999629-35-3) is the first reported small-molecule inhibitor of spinster homolog 2 (Spns2; SLC63A2), a sphingosine-1-phosphate (S1P) exporter that regulates lymphocyte egress and immune homeostasis [1]. Identified as compound 16d in a structure-activity relationship study, it inhibits S1P release with an IC50 of 1.93 μM in HeLa cells [2]. As the prototype Spns2 inhibitor, it demonstrates in vivo activity by decreasing circulating lymphocyte counts and plasma S1P levels in both mice and rats, recapitulating the phenotype of Spns2-deficient animals [1]. Cryo-EM structural analysis reveals that SLF1081851 locks Spns2 in an inward-facing conformation incapable of S1P transport [3].

Spns2 Transporter First-in-class Spns2 inhibitor for S1P transport studies; reported pharmacophore tool.

HeLa S1P Release Supports in vitro S1P export assay; reported inhibition in HeLa cell model.

Lymphocyte Circulation Enables in vivo lymphocyte trafficking studies; recapitulates Spns2-null phenotype.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] Chen H, Ahmed S, Zhao H, Elghobashi-Meinhardt N, Dai Y, Kim JH, McDonald JG, Li X, Lee CH. Structural and functional insights into Spns2-mediated transport of sphingosine-1-phosphate. Cell. 2023;186(12):2644-2655.e16. doi:10.1016/j.cell.2023.04.028. PMID: 37224812. View Source

SLF1081851: Spns2 Inhibitor Differences

Substituting SLF1081851 with S1P receptor modulators or structurally distinct Spns2 inhibitors introduces confounding variables that compromise experimental interpretability. S1P receptor modulators such as FTY720 act downstream of S1P export by engaging S1P1-5 receptors, triggering receptor internalization and downstream signaling cascades unrelated to Spns2 transport inhibition [1]. In contrast, SLF1081851 operates upstream by directly blocking S1P export from the transporter, thereby achieving lymphopenia without stimulating the S1P receptor signaling pathway [1]. Among Spns2 inhibitors, later-generation compounds such as SLB1122168 (IC50 = 94 ± 6 nM) and SLF80821178 (IC50 = 51 ± 3 nM) possess substantially higher potency and different chemotypes (2-aminobenzoxazole scaffold), resulting in divergent pharmacodynamic profiles, including differential effects on plasma S1P levels [2][3]. Cryo-EM structural data further confirm that SLF1081851 adopts a unique binding pose within the Spns2 inward-facing cavity, a mechanistic signature not necessarily conserved across scaffold-optimized analogs [4]. Direct substitution therefore invalidates cross-study comparisons and introduces uncontrolled variables.

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Potency profile mismatch

Second-generation Spns2 inhibitors (e.g. SLB1122168) exhibit markedly higher potency; direct substitution may alter transporter blockade extent.

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Plasma S1P modulation diverges

SLF1081851 lowers plasma S1P in vivo, while some newer inhibitors spare plasma S1P; pharmacodynamic signature may not transfer.

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Off-target kinase data missing for analogs

Imidazole-based Spns2 inhibitors lack reported SphK counter-screen data; off-target liability may confound S1P pathway interpretation.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] Shrader CW, Foster D, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):10873-10894. doi:10.1021/acs.jmedchem.4c00728. PMID: 38984910. View Source
• [4] Chen H, Ahmed S, Zhao H, Elghobashi-Meinhardt N, Dai Y, Kim JH, McDonald JG, Li X, Lee CH. Structural and functional insights into Spns2-mediated transport of sphingosine-1-phosphate. Cell. 2023;186(12):2644-2655.e16. doi:10.1016/j.cell.2023.04.028. PMID: 37224812. View Source

SLF1081851: Comparative Evidence

Spns2 Potency and Mechanistic Window

SLF1081851 binds Spns2 and locks the transporter in an inward-facing conformation that sterically prevents S1P export, as resolved by cryo-EM structural analysis at near-atomic resolution [1]. In contrast, S1P receptor modulators such as FTY720 (fingolimod) do not inhibit S1P transport; instead, they act as functional antagonists by binding S1P1-5 receptors and inducing receptor internalization, thereby disrupting lymphocyte egress signaling through a downstream mechanism [2]. This represents a fundamental mechanistic divergence: SLF1081851 operates at the level of S1P export blockade, whereas receptor modulators operate at the level of receptor engagement and desensitization [2].

Spns2 IC50

Head-to-head

1.93 μM

SLB1122168: 94 nM; SLF80821178: 51 nM

Partial inhibition window; supports graded S1P export studies.

HeLa cell S1P release assay

Evidence Dimension	Molecular mechanism of action
Target Compound Data	Locks Spns2 in inward-facing conformation; prevents S1P export without engaging S1P1-5 receptors
Comparator Or Baseline	FTY720 (fingolimod): Binds S1P1,3,4,5 receptors; induces internalization and functional antagonism
Quantified Difference	Mechanistic class difference (transport inhibition vs. receptor modulation)
Conditions	Cryo-EM structural analysis (SLF1081851); established pharmacology (FTY720)

Why This Matters

This mechanistic difference enables dissection of S1P biology at the export level versus receptor level, critical for studies investigating Spns2-specific phenotypes independent of S1P receptor crosstalk.

• [1] Chen H, Ahmed S, Zhao H, Elghobashi-Meinhardt N, Dai Y, Kim JH, McDonald JG, Li X, Lee CH. Structural and functional insights into Spns2-mediated transport of sphingosine-1-phosphate. Cell. 2023;186(12):2644-2655.e16. doi:10.1016/j.cell.2023.04.028. PMID: 37224812. View Source
• [2] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source

In Vivo Lymphocyte Reduction Profile

SLF1081851 inhibits Spns2-mediated S1P release in HeLa cells with an IC50 of 1.93 μM [1]. This potency is approximately 20-fold lower than the second-generation Spns2 inhibitor SLB1122168 (33p), which exhibits an IC50 of 94 ± 6 nM in the same HeLa cell S1P release assay [2]. Further scaffold optimization yielded SLF80821178 (11i), which demonstrates even greater potency with an IC50 of 51 ± 3 nM—a 38-fold improvement over SLF1081851 [3]. An imidazole-based analog, compound 7b, shows comparable potency to SLF1081851 with an IC50 of 1.4 ± 0.3 μM, indicating that structural modifications can preserve or enhance activity [4].

Lymphocyte reduction

Head-to-head

SLF1081851 25% decrease, plasma S1P lowered

SLB1122168 Lymphocyte reduction, plasma S1P unchanged

Model-response context: dual modulation of lymphocytes and plasma S1P.

Mice, 20 mg/kg i.p., 4 h

Evidence Dimension	In vitro inhibition of S1P release
Target Compound Data	IC50 = 1.93 μM
Comparator Or Baseline	SLB1122168: IC50 = 94 ± 6 nM; SLF80821178: IC50 = 51 ± 3 nM; Compound 7b: IC50 = 1.4 ± 0.3 μM
Quantified Difference	SLF1081851 is 20-fold less potent than SLB1122168 and 38-fold less potent than SLF80821178; comparable to 7b (1.4-fold difference)
Conditions	HeLa cells expressing Spns2; S1P release assay

Why This Matters

SLF1081851 serves as the essential low-potency reference compound for Spns2 inhibitor SAR studies, enabling quantitative benchmarking of potency improvements from scaffold optimization.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] Shrader CW, Foster D, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):10873-10894. doi:10.1021/acs.jmedchem.4c00728. PMID: 38984910. View Source
• [4] Shrader CW, Foster D, Kharel Y, Huang T, Lynch KR, Santos WL. Imidazole-based sphingosine-1-phosphate transporter Spns2 inhibitors. Bioorg Med Chem Lett. 2023;96:129516. doi:10.1016/j.bmcl.2023.129516. PMID: 37832799. View Source

Kinase Selectivity Profile

Administration of SLF1081851 (20 mg/kg, intraperitoneal) to mice resulted in significant decreases in both circulating lymphocyte counts and plasma S1P concentrations, reproducing the phenotype of Spns2-deficient animals [1]. The compound also decreased lymphocyte counts in rats following intraperitoneal administration [1]. In contrast, the more potent Spns2 inhibitor SLB1122168 (10 mg/kg) reduced circulating lymphocytes without affecting plasma S1P levels [2]. This divergence in plasma S1P modulation between first-generation and second-generation Spns2 inhibitors represents a critical pharmacodynamic distinction.

Kinase selectivity

Class-level

Spns2 vs SphK1/2 ≥15-fold selective (Spns2 IC50 1.93 μM; SphK1 ~30 μM, SphK2 30 μM)

Analog 7b No kinase data reported

Defined selectivity reduces off-target confounding in S1P pathway studies.

Recombinant mouse kinases

Evidence Dimension	In vivo pharmacodynamic response
Target Compound Data	Decreased lymphocyte counts AND decreased plasma S1P levels (mice, 20 mg/kg IP); decreased lymphocyte counts (rats, IP)
Comparator Or Baseline	SLB1122168: Decreased lymphocyte counts WITHOUT affecting plasma S1P levels (mice, 10 mg/kg)
Quantified Difference	Qualitative difference in plasma S1P modulation (reduction vs. no change)
Conditions	Mouse and rat models; intraperitoneal administration

Why This Matters

This differential effect on plasma S1P makes SLF1081851 uniquely suited for studies requiring simultaneous modulation of both circulating lymphocytes and systemic S1P, whereas SLB1122168 is preferred for studies requiring lymphocyte reduction without altering plasma S1P.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source

Pharmacokinetics and In Vivo Exposure

SLF1081851 inhibits mouse Spns2 by 67% when used at a concentration of 2 μM, providing a defined benchmark for target engagement in murine model systems . This species-specific inhibition data is essential for planning in vivo studies in mice, where the compound has been validated to decrease lymphocyte counts and plasma S1P at 20 mg/kg [1]. The availability of species-specific target engagement data distinguishes SLF1081851 from less thoroughly characterized Spns2 inhibitors.

Rat PK Cmax

Cross-study comparable

4 μM at 2 h

t1/2 8 h, ≥1 μM for 24 h; SLB1122168 Cmax 12 μM, 36 h coverage

Shorter exposure window may fit acute intervention studies.

10 mg/kg i.p., rat

Evidence Dimension	Mouse Spns2 target engagement
Target Compound Data	67% inhibition at 2 μM
Comparator Or Baseline	HeLa cell human Spns2 IC50 = 1.93 μM
Quantified Difference	Cross-species correlation between human and mouse Spns2 inhibition
Conditions	In vitro mouse Spns2 assay

Why This Matters

This species-specific inhibition data validates SLF1081851 for mouse model studies and provides a quantitative benchmark for dose selection in murine experiments.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source

Physicochemical Property Comparison: SLF1081851 Hydrochloride vs. Free Base Form

SLF1081851 hydrochloride (CAS 2999629-35-3; MW 379.97) exhibits distinct physicochemical properties compared to the free base form SLF1081851 (CAS 2763730-97-6; MW 343.51) [1]. The hydrochloride salt demonstrates solubility in DMSO up to 76 mg/mL (200 mM), ethanol up to 9 mg/mL, and water up to 6 mg/mL . Vendor data indicate typical purity of ≥98-99% for the hydrochloride salt form . This salt form provides enhanced aqueous solubility and improved handling characteristics compared to the free base.

Evidence Dimension	Physicochemical properties
Target Compound Data	MW 379.97 (HCl salt); DMSO solubility 76 mg/mL (200 mM); water solubility 6 mg/mL
Comparator Or Baseline	SLF1081851 free base: MW 343.51; XLogP 6.55; 2 Lipinski violations
Quantified Difference	MW increase of 36.46 (HCl addition); enhanced aqueous solubility
Conditions	Room temperature; DMSO, ethanol, water solvents

Why This Matters

The hydrochloride salt form offers superior aqueous solubility for in vitro assay preparation and in vivo formulation, reducing DMSO carryover concerns and enabling more flexible experimental design.

• [1] IUPHAR/BPS Guide to Pharmacology. SLF1081851 Ligand Page. Ligand ID 12695. MW 343.51 (free base); XLogP 6.55. View Source

Prototype Status: SLF1081851 as the Reference Scaffold for Spns2 Inhibitor SAR Development

SLF1081851 (16d) is explicitly identified as the first Spns2 inhibitor and serves as the prototype scaffold from which all subsequent Spns2 inhibitors were developed [1]. The compound contains a 1,2,4-oxadiazole core with a decylphenyl substituent and terminal primary amine—structural features that defined the initial pharmacophore model for Spns2 inhibition [1]. Subsequent SAR studies retained SLF1081851 as the reference baseline when exploring 2-aminobenzoxazole derivatives (yielding SLB1122168, IC50 = 94 nM) and imidazole-based analogs (yielding compound 7b, IC50 = 1.4 μM) [2][3].

Evidence Dimension	Role in Spns2 inhibitor development
Target Compound Data	First reported Spns2 inhibitor; prototype 1,2,4-oxadiazole scaffold; reference compound for SAR studies
Comparator Or Baseline	Subsequent Spns2 inhibitors (SLB1122168, SLF80821178, imidazole analogs) derived from SLF1081851 scaffold optimization
Quantified Difference	N/A (qualitative historical/developmental primacy)
Conditions	Medicinal chemistry SAR campaigns (2022-2024)

Why This Matters

Procuring SLF1081851 is essential for any research program aiming to replicate, validate, or extend published Spns2 SAR studies, as it represents the foundational reference compound against which all potency improvements are benchmarked.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] Shrader CW, Foster D, Kharel Y, Huang T, Lynch KR, Santos WL. Imidazole-based sphingosine-1-phosphate transporter Spns2 inhibitors. Bioorg Med Chem Lett. 2023;96:129516. doi:10.1016/j.bmcl.2023.129516. PMID: 37832799. View Source

SLF1081851: Application Scenarios

Partial Spns2 Inhibition for S1P Gradients

SLF1081851 serves as the essential low-potency reference compound (IC50 = 1.93 μM in HeLa S1P release assay) for structure-activity relationship studies aimed at developing more potent Spns2 inhibitors [1]. All subsequent Spns2 inhibitor publications explicitly reference SLF1081851 as the baseline comparator, including the development of SLB1122168 (IC50 = 94 nM, 20-fold more potent) and SLF80821178 (IC50 = 51 nM, 38-fold more potent) [1][2]. Any laboratory synthesizing or evaluating novel Spns2 inhibitors must procure SLF1081851 to establish a validated potency baseline against the published literature standard.

Short-Term In Vivo Pharmacodynamics

SLF1081851 is uniquely validated for studies requiring concurrent reduction of circulating lymphocytes and plasma S1P levels in rodents [1]. At 20 mg/kg intraperitoneal administration, it significantly decreases both lymphocyte counts and plasma S1P concentrations in mice, as well as lymphocyte counts in rats [1]. This dual pharmacodynamic effect distinguishes SLF1081851 from second-generation Spns2 inhibitors such as SLB1122168, which reduce lymphocyte counts without affecting plasma S1P [2]. Researchers investigating the relationship between systemic S1P levels and lymphocyte trafficking should select SLF1081851 over SLB1122168.

Spns2-Selective Phenotype Validation

SLF1081851 is the only Spns2 inhibitor for which a high-resolution cryo-EM structure in complex with human Spns2 has been solved and published [1]. The structure reveals that SLF1081851 binds within the inward-facing cavity of Spns2 and locks the transporter in a conformation that sterically blocks S1P export [1]. This structural information provides atomic-level insight into the mechanism of Spns2 inhibition and serves as a validated tool for studying transporter conformational dynamics, substrate recognition, and inhibitor binding modes [1].

Cryo-EM Structural Studies

SLF1081851 enables dissection of S1P biology at the level of cellular export, distinct from the effects of S1P receptor modulators such as FTY720 [1]. While receptor modulators act downstream by engaging S1P1-5 receptors and inducing internalization, SLF1081851 acts upstream by directly blocking Spns2-mediated S1P transport without stimulating S1P receptor signaling pathways [1]. This mechanistic distinction is critical for studies aimed at attributing S1P-dependent phenotypes specifically to export blockade versus receptor modulation, and for evaluating Spns2 as a therapeutic target independent of receptor-mediated cardiac or vascular effects [1].

Application

Selection Property

Validation Focus

Graded Spns2 inhibition studies

Partial transporter blockade profile

HeLa cell S1P release dose-response

Short-term lymphocyte trafficking research

Time-defined pharmacodynamic window

Lymphocyte count and plasma S1P endpoints

Spns2-selective pathway deconvolution

Defined kinase selectivity context

SphK1/2 counter-screen verification

Cryo-EM structural studies

Inward-facing state stabilization

Conformational analysis for substrate translocation

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. doi:10.1021/acs.jmedchem.1c02171. PMID: 35609189. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Santos WL, Lynch KR. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. doi:10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] Chen H, Ahmed S, Zhao H, Elghobashi-Meinhardt N, Dai Y, Kim JH, McDonald JG, Li X, Lee CH. Structural and functional insights into Spns2-mediated transport of sphingosine-1-phosphate. Cell. 2023;186(12):2644-2655.e16. doi:10.1016/j.cell.2023.04.028. PMID: 37224812. View Source